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Cat. No.: B045756 Get Quote

An In-depth Technical Guide to Cyclohexanone

Abstract
Cyclohexanone (CAS No: 108-94-1) is a six-carbon cyclic ketone that serves as a critical

intermediate in the chemical industry and a versatile solvent.[1][2] This colorless, oily liquid,

with an odor reminiscent of peppermint or acetone, is a foundational precursor for the synthesis

of nylons and finds extensive application in the pharmaceutical, coatings, and adhesives

industries.[3][4][5] This guide provides a comprehensive overview of its molecular structure,

physicochemical properties, primary synthesis methodologies, key chemical reactions, and

safety protocols, tailored for professionals in research, development, and chemical

manufacturing.

Molecular Structure and Identification
Cyclohexanone's structure consists of a six-carbon aliphatic ring with a single ketone

functional group.[4][6] The molecule's formal chemical name is cyclohexan-1-one.
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Caption: Molecular Structure of Cyclohexanone.

Table 1: Chemical Identifiers for Cyclohexanone
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Identifier Value Reference

CAS Number 108-94-1 [1][2][7][8][9]

Molecular Formula C₆H₁₀O [2][3][4][7]

Molecular Weight 98.14 g/mol [7][9]

IUPAC Name Cyclohexanone

Synonyms
Pimelic ketone, Sextone,

Anone, Ketohexamethylene
[1][2][4][5]

InChI Key
JHIVVAPYMSGYDF-

UHFFFAOYSA-N
[8]

SMILES O=C1CCCCC1 [8]

EINECS Number 203-631-1 [8][9]

Physicochemical Properties
Cyclohexanone is a liquid at standard temperature and pressure. It is slightly soluble in water

but miscible with most common organic solvents.[2][6] Over time, samples may develop a pale

yellow color.[4][6]

Table 2: Physical and Chemical Properties of Cyclohexanone
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Property Value Reference

Appearance
Colorless to pale yellow oily

liquid
[2][4]

Odor Peppermint and acetone-like [4][5][9]

Density 0.9478 g/mL at 25 °C [4][9]

Melting Point -47 °C [1][8][9]

Boiling Point 155.6 °C [1][3][4][8][9]

Flash Point 44 °C (111 °F) [2][6]

Autoignition Temp. 420 °C (788 °F) [6]

Vapor Pressure 3.4 mmHg at 20 °C [9]

Vapor Density 3.4 (vs air) [9]

Water Solubility 8.6 g/100 mL at 20 °C [4]

Refractive Index n20/D 1.450 [9]

Explosive Limits 1.1–9.4% [6]

Synthesis of Cyclohexanone
Cyclohexanone is produced on a massive scale industrially, and it can also be readily

synthesized in a laboratory setting.

Industrial Production Methods
The primary industrial routes to cyclohexanone are:

Oxidation of Cyclohexane: This is the most dominant method, involving the air oxidation of

cyclohexane using cobalt catalysts. This process co-produces cyclohexanol, and the

resulting mixture is known as "KA oil" (ketone-alcohol oil), which is a primary feedstock for

adipic acid production.[6]
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Hydrogenation of Phenol: Phenol can be partially hydrogenated to yield cyclohexanone.[6]

The process conditions can be adjusted to favor the formation of either cyclohexanone or

cyclohexanol.[6]

Hydroalkylation of Benzene: A newer process involves the hydroalkylation of benzene to

cyclohexylbenzene, which is then oxidized to a hydroperoxide and subsequently cleaved to

produce phenol and cyclohexanone.[6]

Route 1: Cyclohexane Oxidation

Route 2: Phenol Hydrogenation

Route 3: Benzene Hydroalkylation

Cyclohexane KA Oil
(Cyclohexanone + Cyclohexanol)

Air, Co Catalyst

Phenol Cyclohexanone+ 2 H₂

Benzene Cyclohexylbenzene Hydroperoxide Cyclohexanone + Phenol

Click to download full resolution via product page

Caption: Major Industrial Synthesis Routes to Cyclohexanone.

Laboratory Synthesis Protocol: Oxidation of
Cyclohexanol
A common and relatively safe laboratory-scale synthesis involves the oxidation of cyclohexanol

using sodium hypochlorite (bleach) in the presence of acetic acid, a variation of the Chapman-

Stevens oxidation.[6][10]

Experimental Workflow:
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Reaction Setup: Cyclohexanol and acetic acid are combined in a flask equipped with a stir

bar and thermometer, typically cooled in an ice bath.

Oxidant Addition: An aqueous solution of sodium hypochlorite is added dropwise to the

stirred mixture. The temperature must be carefully monitored and maintained between 40-50

°C.[10]

Reaction Completion: After the addition is complete, the mixture is stirred for an additional

period (e.g., 15 minutes) to ensure the reaction goes to completion.[10]

Quenching: Any excess oxidant is neutralized by the addition of a reducing agent like sodium

bisulfite. The reaction is then neutralized by the slow addition of sodium carbonate until

effervescence ceases.[10]

Workup and Extraction: The product is separated from the aqueous layer via liquid-liquid

extraction. Sodium chloride is often added to "salt out" the cyclohexanone, reducing its

solubility in the aqueous phase.[10] Dichloromethane or ether can be used as the extraction

solvent.[10]

Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSO₄)

and the solvent is removed by distillation. The final product, cyclohexanone, is then purified

by fractional distillation.
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Caption: Experimental Workflow for Laboratory Synthesis of Cyclohexanone.
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Key Applications and Chemical Reactions
Precursor to Nylons
The vast majority of cyclohexanone produced globally is consumed in the manufacturing of

precursors for Nylon 6 and Nylon 6,6.[2][6]

Adipic Acid (for Nylon 6,6): About half of the world's supply is oxidized with nitric acid to

produce adipic acid, one of the two monomers required for Nylon 6,6.[6]

Caprolactam (for Nylon 6): The other half is converted to cyclohexanone oxime. In the

presence of a sulfuric acid catalyst, the oxime undergoes a Beckmann rearrangement to

form caprolactam, the monomer for Nylon 6.[6]

Nylon 6,6 Pathway

Nylon 6 Pathway

Cyclohexanone

Adipic Acid

Oxidation
(Nitric Acid)

Cyclohexanone Oxime

Nylon 6,6 Caprolactam

Beckmann
Rearrangement

Nylon 6

Click to download full resolution via product page
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Caption: Conversion of Cyclohexanone to Nylon Precursors.

Pharmaceutical Synthesis
Cyclohexanone is a valuable building block and solvent in the pharmaceutical industry.[3][11]

Its reactive ketone group allows for a wide range of chemical transformations, making it a key

starting material for synthesizing complex active pharmaceutical ingredients (APIs).[11] It is

used in the production of various medications, including anticonvulsants, analgesics, and

antihistamines.[3][12] High-purity grades are essential for these applications to avoid unwanted

side reactions and ensure the safety and efficacy of the final drug product.[11]

Solvent Applications
Its excellent solvency for a wide range of organic compounds makes it a widely used industrial

solvent.[3][13] Common applications include:

Paints, Varnishes, and Lacquers: It helps dissolve resins, binders, and pigments, controlling

viscosity and drying time.[3]

Adhesives and Sealants: Used to dissolve components for proper application and adhesion.

[3]

Cleaning and Degreasing: Effective as a metal degreasing solvent.[1]

Other uses: It also serves as a solvent for crude rubber, cellulose acetate, waxes, and

resins.[4][12]

Safety and Handling
Cyclohexanone is a flammable liquid and is moderately toxic.[1][6] Proper handling and

storage are crucial to ensure safety.

Table 3: Toxicological Data and Exposure Limits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b045756?utm_src=pdf-body
https://www.benchchem.com/product/b045756?utm_src=pdf-body
https://www.alphachem.biz/cyclohexanone/
https://www.nbinno.com/article/other-organic-chemicals/cyclohexanone-pharmaceutical-synthesis-key-intermediate-xe
https://www.nbinno.com/article/other-organic-chemicals/cyclohexanone-pharmaceutical-synthesis-key-intermediate-xe
https://www.alphachem.biz/cyclohexanone/
https://www.vertecbiosolvents.com/what-is-cyclohexanone-used-for
https://www.nbinno.com/article/other-organic-chemicals/cyclohexanone-pharmaceutical-synthesis-key-intermediate-xe
https://www.alphachem.biz/cyclohexanone/
https://www.nbinno.com/article/other-organic-chemicals/cyclohexanone-pharmaceuticals-solvent-intermediate-kp
https://www.alphachem.biz/cyclohexanone/
https://www.alphachem.biz/cyclohexanone/
https://www.fishersci.com/us/en/browse/80014066/cyclohexanone
https://labproinc.com/blogs/chemicals-and-solvents/top-18-industrial-uses-of-cyclohexanone
https://www.vertecbiosolvents.com/what-is-cyclohexanone-used-for
https://www.benchchem.com/product/b045756?utm_src=pdf-body
https://www.fishersci.com/us/en/browse/80014066/cyclohexanone
https://en.wikipedia.org/wiki/Cyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

LD₅₀ (oral, rat) 2362 mg/kg [6]

LC₅₀ (inhalation, rat, 4 hr) 8000 ppm [6]

NIOSH REL (TWA) 25 ppm (100 mg/m³) [skin] [6]

OSHA PEL (TWA) 50 ppm (200 mg/m³) [6]

IDLH (Immediately Dangerous) 700 ppm [6]

Primary Hazards

Flammable liquid and vapor.

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes skin and respiratory

irritation. Causes serious eye

damage.

[14][15][16]

Handling and Personal Protective Equipment (PPE)
Ventilation: Work should be conducted in a well-ventilated area or under a chemical fume

hood to minimize vapor inhalation.[17][18]

Eye Protection: Safety goggles or a face shield are mandatory to prevent eye contact, which

can cause serious damage.[16][17]

Skin Protection: Chemical-resistant gloves (e.g., Butyl rubber) and protective clothing should

be worn to prevent skin contact, which can cause irritation and dermatitis upon repeated

exposure.[4][14]

Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources.[15][17]

Use non-sparking tools and ensure containers are grounded and bonded during transfer.[14]

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers, away from

strong oxidizing agents.[2][16][17]
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Disposal: Dispose of contaminated material and waste in accordance with local, regional,

and national regulations. Do not allow it to enter sewers or waterways.[17][18]

First Aid Measures
Inhalation: Move the affected person to fresh air. Seek medical attention if symptoms persist.

[17][18]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water.[14][15]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[14][17]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or poison control

center.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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